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Executive Summary

4-Methyl-5-octanol (IUPAC: 5-methyl-4-octanol), also known as Cruentol, is a critical
aggregation pheromone for the palmetto weevil (Rhynchophorus cruentatus).[1][2][3] Its
biological activity is strictly governed by its stereochemistry, with the (4S,5S) isomer being the
bioactive form.

For researchers and drug development professionals, distinguishing this specific isomer from
its diastereomer (anti) and its structural isomers (e.g., 3-methyl-4-octanol, "Phoenicol”) is a
common analytical challenge. This guide provides the definitive 1H and 13C NMR spectral data
required to validate structural identity and diastereomeric purity.

Part 1: Chemical Identity & Structural Context
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Property Detail

Common Name Cruentol

IUPAC Name 5-Methyloctan-4-ol

CAS Number 59734-23-5

Molecular Formula C9H200

Molecular Weight 144.25 g/mol

Chiral Centers C4 (Hydroxyl), C5 (Methyl)

Bioactive Isomer (4S,5S)-5-methyloctan-4-ol (syn-isomer)

Structural Isomerism Alert

In synthesis (e.g., Grignard addition of butylmagnesium bromide to 2-methylpentanal), a
mixture of syn and anti diastereomers is formed. Furthermore, the structural isomer 3-methyl-4-
octanol (Phoenicol) is often co-discussed in literature as it is the pheromone for a related weevil
species (R. phoenicis).

Part 2: Experimental Protocol
Sample Preparation[1][5][7][8]

e Solvent: Deuterated Chloroform (
, 99.8% D) with 0.03% TMS v/v.
e Concentration: ~10-15 mg of analyte in 0.6 mL solvent.
o Temperature: 298 K (25°C).
e Instrument: Data below corresponds to 500 MHz (

H) and 125 MHz (

C) field strengths.
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Synthesis Context for Spectral Interpretation

If synthesized via non-stereoselective reduction or Grignard addition, the product will exist as a
mixture of diastereomers. The spectral data below highlights the signals for the diastereomeric
mixture, allowing you to assess purity.

Part 3: Spectral Data
H NMR Spectral Data (500 MHz, )

The proton spectrum is characterized by the carbinol methine proton at ~3.5 ppm and the
complex aliphatic region.
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Analyst Insight: The splitting of the H-4 signal into two multiplets (centered at 3.51 and 3.45
ppm) is the primary indicator of a diastereomeric mixture. Pure (4S,5S)-cruentol will show only

one of these multiplets (typically the syn signal).

C NMR Spectral Data (125 MHz, )

Carbon NMR provides the highest resolution for distinguishing diastereomers. The table below
lists the chemical shifts observed for the diastereomeric mixture.

Shift ( Shift (
Carbon Position Assignment

, pPpm) - Isomer A , pPpm) - Isomer B
C4 75.8 75.0 CH-OH (Carbinol)
C-5 38.6 38.0 CH-Me (Methine)
C-3 36.7 35.6 (Alpha to carbinol)
C-6 35.6 34.2 (Alpha to methyl

branch)

C-2 20.5 20.4
C-7 194 19.3
5-Me 15.2 14.4 Methyl branch
C-1/C-8 14.3, 13.6 14.2,13.6 Terminal Methyls
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Critical Check: If your spectrum shows single peaks at 75.8 and 38.6 ppm (or 75.0 and 38.0
ppm), you have a single diastereomer. If you see "doublets" at these positions, you have a

mixture.

Part 4: Comparative Analysis & Decision Logic
Distinguishing Cruentol from Alternatives

e Vs. 3-Methyl-4-octanol (Phoenicol):
o Phoenicol: The methyl branch is at C3, adjacent to the alcohol at C4.[2][4]
o Cruentol: The methyl branch is at C5, adjacent to the alcohol at C4.[5][6][7]

o Differentiation: In Cruentol, the carbinol carbon (C4) is flanked by a propyl group and a
sec-butyl-like group. In Phoenicaol, it is flanked by an ethyl group and a sec-pentyl-like
group. The

C shift of the carbinol carbon and the splitting pattern of the methyls in

H NMR (COSY/HMBC recommended) confirm the connectivity.
e Vs. Diastereomers (Syn vs Anti):
o Literature suggests the (4S,5S) bioactive isomer corresponds to the syn configuration.
o The presence of dual peaks in the
C spectrum (e.g.,

ppm at C4) confirms a mixture.

Identification Workflow
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Figure 1: Decision tree for verifying the identity and purity of 4-methyl-5-octanol using NMR
data.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1606662/docs?utm_src=pdf-body-img#definitive-spectral-characterization-4-methyl-5-octanol-cruentol
https://www.benchchem.com/product/b1606662/docs?utm_src=pdf-body#definitive-spectral-characterization-4-methyl-5-octanol-cruentol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Perez, A. L., et al. (1995). "Absolute configuration of the aggregation pheromone of the
palmetto weevil, Rhynchophorus cruentatus."[8][9] Journal of Chemical Ecology, 21, 2665.
Link

Oehlschlager, A. C., et al. (1992).[10] "Coleopteran pheromones: Stereoselective synthesis
and activity." Journal of Organic Chemistry.

Nguyen, T. P., et al. (2020). "Synthesis of some insect pheromones containing adjacent
methyl and alcohol groups.” Vietham Journal of Chemistry (via GUST). Link

PubChem. (2025). "5-Methyl-4-octanol Compound Summary.” National Library of Medicine.
Link[3]

SpectraBase. "Cruentol 13C NMR Spectrum.” John Wiley & Sons.[3] Link[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Definitive Spectral Characterization: 4-Methyl-5-Octanol
(Cruentol)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606662/docs#definitive-spectral-characterization-4-
methyl-5-octanol-cruentol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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